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Compound of Interest

Compound Name: Isononanamine

Cat. No.: B1580606

An essential guide for researchers, scientists, and drug development professionals detailing
the distinct properties and applications of isononanamine and its linear counterpart, n-
nonylamine.

In the landscape of chemical synthesis and pharmaceutical development, the selection of
appropriate building blocks is paramount. Alkylamines, in particular, serve as versatile
intermediates in the creation of a vast array of complex molecules. This guide provides a
comprehensive comparison of two C9 primary amines: isononanamine, a branched-chain
amine, and n-nonylamine, a straight-chain amine. Understanding their distinct physicochemical
properties, reactivity, and potential applications is crucial for informed decision-making in
research and manufacturing.

Physicochemical Properties: A Tabulated
Comparison

The structural difference between the branched iso-nonan- chain and the linear n-nonan- chain
gives rise to notable variations in their physical properties. These differences can significantly
impact their handling, reactivity, and suitability for specific applications.
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Isononanamine (7-

n-Nonylamine (Nonan-1-

Property . .
methyloctan-1-amine) amine)

CAS Number 27775-00-4 112-20-9

Molecular Formula CoH21N CoH21N[1]

Molecular Weight 143.27 g/mol [2] 143.27 g/mol [1]

IUPAC Name 7-methyloctan-1-amine[2] nonan-1-amine[3]

Boiling Point ~191 °C (predicted) 201-202 °C

Melting Point Not available -1°C

Density ~0.78 g/cm?3 (predicted) 0.782-0.79 g/cm3 at 20-25 °C

Flash Point Not available 63 °C

Solubility Insoluble in water Slightly soluble in water

Vapor Pressure

Not available

0.37 hPa at 25 °C

Structural and Reactivity Profile

The primary distinction between isononanamine and n-nonylamine lies in the arrangement of

their carbon skeletons. n-Nonylamine possesses a linear nine-carbon chain, while

isononanamine has a branched structure, specifically 7-methyloctanamine. This branching

influences the molecule's steric hindrance and van der Waals interactions.

Generally, the reactivity of the amine functional group (-NHz) is similar in both compounds,

participating in typical reactions of primary amines such as:

» Alkylation and Acylation: To form secondary and tertiary amines, and amides, respectively.[4]

e Nucleophilic Substitution: Acting as a nucleophile to introduce the nonyl or isononyl group

into other molecules.[4]

e Imine Formation: Reacting with aldehydes and ketones.[4]
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However, the branched structure of isononanamine can introduce steric hindrance around the
amino group, which may affect reaction rates and equilibrium positions compared to the more
accessible amino group of the linear n-nonylamine.

Applications in Drug Development and Organic
Synthesis

Both isononanamine and n-nonylamine serve as valuable intermediates in organic synthesis.
Their hydrophobic alkyl chains make them suitable for introducing lipophilicity into molecules, a
key consideration in drug design to enhance membrane permeability and bioavailability.

n-Nonylamine has been documented as a building block in the synthesis of various
compounds, including derivatives of the natural product berberine, which have been
investigated for their antimicrobial properties.[4] Its role as a pharmaceutical intermediate is
well-established, contributing to the synthesis of active pharmaceutical ingredients (APIs).[5]

While specific applications of isononanamine in drug development are less documented in
publicly available literature, its properties as a branched primary amine suggest its potential
use in creating molecules with unique spatial arrangements. The branched structure can
influence the binding affinity of a drug candidate to its target protein by providing a different
conformational profile compared to a linear chain.

Experimental Protocols: A Generalized Approach to
Primary Amine Synthesis

Detailed, directly comparable experimental protocols for the synthesis of both isononanamine
and n-nonylamine are not readily available in a single source. However, a general and widely
used method for the synthesis of primary amines is the reduction of the corresponding nitrile.

Experimental Workflow: Synthesis of Primary Amines via Nitrile Reduction
Caption: Generalized workflow for primary amine synthesis.

Methodology:
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e Reaction Setup: The corresponding alkyl nitrile (nonanenitrile or isononanenitrile) is
dissolved in an anhydrous aprotic solvent, such as diethyl ether or tetrahydrofuran (THF),
under an inert atmosphere (e.g., nitrogen or argon).

e Reduction: A suitable reducing agent, such as lithium aluminum hydride (LiAIH4) or catalytic
hydrogenation (Hz gas with a catalyst like Raney nickel or palladium on carbon), is carefully
added to the nitrile solution. The reaction is typically stirred at a controlled temperature (e.g.,
0 °C to room temperature) for a period sufficient to ensure complete conversion.

o Work-up: The reaction is cautiously quenched by the sequential addition of water and a
sodium hydroxide solution to decompose the excess reducing agent and precipitate the
aluminum salts.

» Extraction and Drying: The resulting mixture is filtered, and the organic layer is separated.
The aqueous layer is further extracted with an organic solvent. The combined organic
extracts are then dried over an anhydrous drying agent (e.g., sodium sulfate or magnesium
sulfate).

« Purification: The solvent is removed under reduced pressure, and the crude primary amine is
purified by distillation or column chromatography to yield the final product.

Logical Relationship: Structure vs. Properties

The structural isomerism between isononanamine and n-nonylamine leads to predictable
differences in their physical properties and potential biological interactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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iIsononanamine-with-n-nonylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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